Cas no 2034367-27-4 (3-2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl-1-(2-methylphenyl)urea)

• Product Name: 3-2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl-1-(2-methylphenyl)urea
• CAS No: 2034367-27-4
• MF: C₁₆H₂₀N₂O₃S
• MW: 320.406602859497
• CID: 5908088
• PubChem ID: 122162654
• Update Time: 2025-06-08

3-2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl-1-(2-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl-1-(2-methylphenyl)urea
• 2034367-27-4
• 3-[2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl]-1-(2-methylphenyl)urea
• F6571-4670
• 1-[2-(2-hydroxyethoxy)-2-thiophen-3-ylethyl]-3-(2-methylphenyl)urea
• 1-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)-3-(o-tolyl)urea
• AKOS032463822

• Inchi： 1S/C16H20N2O3S/c1-12-4-2-3-5-14(12)18-16(20)17-10-15(21-8-7-19)13-6-9-22-11-13/h2-6,9,11,15,19H,7-8,10H2,1H3,(H2,17,18,20)
• InChI Key： HHFYKQSASLEZGL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(NC1C=CC=CC=1C)=O)OCCO

Computed Properties

• Exact Mass: 320.11946368g/mol
• Monoisotopic Mass: 320.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 98.8Ų

Additional information on 3-2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl-1-(2-methylphenyl)urea

Research Briefing on 3-[2-(2-Hydroxyethoxy)-2-(thiophen-3-yl)ethyl]-1-(2-methylphenyl)urea (CAS: 2034367-27-4)

In recent years, the compound 3-[2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl]-1-(2-methylphenyl)urea (CAS: 2034367-27-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a thiophene ring, a hydroxyethoxy side chain, and a urea moiety contributes to its diverse biological activities, making it a subject of intense investigation for drug discovery and development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary findings suggest that it exhibits notable activity as a modulator of specific biological targets, including enzymes and receptors implicated in inflammatory and oncogenic pathways. The compound's ability to interact with these targets has been demonstrated through in vitro and in vivo experiments, highlighting its potential as a lead candidate for further optimization.

One of the key areas of research involves the synthesis and structural modification of 3-[2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl]-1-(2-methylphenyl)urea to enhance its pharmacokinetic and pharmacodynamic profiles. Recent synthetic approaches have employed innovative strategies to improve yield and purity, while also exploring derivatives with enhanced bioactivity. These efforts are supported by advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, to ensure the accurate characterization of the compound and its analogs.

In addition to its therapeutic potential, the safety and toxicity profiles of 3-[2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl]-1-(2-methylphenyl)urea have been under scrutiny. Preclinical studies have provided valuable insights into its metabolic stability, bioavailability, and potential adverse effects. These findings are critical for guiding future clinical trials and ensuring the compound's suitability for human use. Researchers are also investigating its potential interactions with other drugs, which is essential for understanding its role in combination therapies.

The compound's relevance extends beyond its immediate pharmacological applications. Its structural framework serves as a valuable template for the design of novel bioactive molecules, inspiring the development of new chemical entities with improved efficacy and safety. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of these discoveries into practical solutions for unmet medical needs.

In conclusion, 3-[2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl]-1-(2-methylphenyl)urea (CAS: 2034367-27-4) represents a promising avenue for research in chemical biology and drug development. Its multifaceted biological activities, coupled with ongoing advancements in synthetic and analytical methodologies, position it as a compound of significant interest. Future studies will likely focus on further elucidating its mechanisms of action, optimizing its therapeutic potential, and advancing it through the drug development pipeline. This briefing underscores the importance of continued investment in research to unlock the full potential of this and related compounds in addressing global health challenges.